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Compound of Interest

(2-Fluoro-5-
Compound Name:
nitrophenyl)methanamine

Cat. No.: B3395588

Disclaimer: No specific Material Safety Data Sheet (MSDS) for (2-Fluoro-5-
nitrophenyl)methanamine is readily available in public databases. The following guide is a
compilation of safety and handling information from structurally related compounds, including
2-fluoro-5-nitroaniline, 2-fluoro-5-nitrobenzaldehyde, and general knowledge of nitroaromatic
and fluorinated amine compounds. This information should be used as a preliminary guide for
risk assessment, and a comprehensive, substance-specific risk assessment should be
conducted before handling this chemical.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing in-depth information on the safe handling, storage, and disposal of (2-
Fluoro-5-nitrophenyl)methanamine and related compounds.

Hazard Identification and Classification

(2-Fluoro-5-nitrophenyl)methanamine is not officially classified under GHS. However, based
on the data for analogous compounds, it should be treated as a hazardous substance. The
primary hazards are associated with its nitroaromatic and fluorinated amine functionalities.
Nitroaromatic compounds are often toxic and can be environmental pollutants[1][2]. Aromatic
amines are a class of chemicals with high reactivity and potential health hazards, including
carcinogenicity and mutagenicity[3].

Summary of Hazards from Analogous Compounds
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The following table summarizes the GHS hazard classifications for structurally similar
compounds. It is prudent to assume that (2-Fluoro-5-nitrophenyl)methanamine exhibits a
similar hazard profile.

2-Fluoro-5- 2-Fluoro-5- 5-Fluoro-2-
Hazard Statement . . . o ]
nitroaniline[3] nitrobenzonitrile nitrophenol[4]
Flammable Solid v
Acute Toxicity, Oral v v
Acute Toxicity, Dermal v v
Acute Toxicity,
v v
Inhalation
Skin Irritation v v
Serious Eye Irritation v v
Specific Target Organ
Toxicity (Single v v
Exposure)

Physical and Chemical Properties

Specific physical and chemical property data for (2-Fluoro-5-nitrophenyl)methanamine are
not available. The table below presents data for a closely related compound, 2-fluoro-5-
nitroaniline.
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Property

Data for 2-Fluoro-5-nitroaniline[3][5]

Appearance

Light brown powder solid

Melting Point/Range

99-103°C/210.2-217.4°F

Flash Point 91°C/195.8 °F
Molecular Formula C6H5FN202
Molecular Weight 156.11 g/mol
Solubility Insoluble in water

Safety and Handling Protocols

Given the hazardous nature of related compounds, strict safety protocols should be followed

when handling (2-Fluoro-5-nitrophenyl)methanamine.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

PPE Type

Specification

Eye/Face Protection

Wear tightly fitting safety goggles or a face
shield (EN 166 or NIOSH approved).

Skin Protection

Wear impervious, flame-retardant protective

clothing.

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Respiratory Protection

Use a full-face respirator with a suitable
cartridge if exposure limits are exceeded or if

irritation or other symptoms are experienced.

Engineering Controls

Engineering controls are the most effective way to manage exposure.
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o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.

Handling and Storage

» Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands thoroughly
after handling. Do not eat, drink, or smoke when using this product.

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and
store it locked up. Keep away from heat, sparks, open flames, and hot surfaces.

Experimental Protocols

The following is a generalized protocol for the synthesis of an aminobenzylamine from a
nitrobenzonitrile, a reaction analogous to a potential synthesis of (2-Fluoro-5-
nitrophenyl)methanamine.

Reduction of a Nitroaromatic Compound

This protocol is adapted from the synthesis of 5-Amino-2-fluorobenzonitrile[6].
Objective: To reduce the nitro group of a substituted nitroaromatic compound to an amine.

Materials:

2-Fluoro-5-nitrobenzonitrile (or other nitroaromatic precursor)

Stannous chloride dihydrate (SnCl2:2H20)

Ethyl acetate

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask
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» Reflux condenser

e Separatory funnel

o Standard laboratory glassware
Procedure:

 In a round-bottom flask, dissolve the nitroaromatic precursor (e.g., 2.0 g of 2-fluoro-5-
nitrobenzonitrile) in ethyl acetate (50 mL).

e Add stannous chloride dihydrate (e.g., 27.0 g) to the solution.
e Heat the mixture to reflux and maintain for 1.5 hours.
 Allow the reaction mixture to cool to room temperature.

o Carefully partition the mixture between ethyl acetate and a saturated aqueous solution of
sodium bicarbonate.

o Extract the aqueous phase multiple times with ethyl acetate.

o Combine the organic phases and wash with water.

e Dry the organic phase over anhydrous sodium sulfate.

« Filter the solution and concentrate under reduced pressure to obtain the crude product.
o The product can be further purified by chromatography or recrystallization as needed.

Diagrams

The following diagrams illustrate key logical and experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC
[pmc.ncbi.nlm.nih.gov]

e 3. pubs.acs.org [pubs.acs.org]
e 4. ossila.com [ossila.com]

o 5. EP0127079AL1 - Process for preparing 2-fluoro-5-nitroaniline - Google Patents
[patents.google.com]

e 6. Synthesis routes of 5-Amino-2-fluorobenzonitrile [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3395588?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Major-mechanisms-of-toxicity-of-nitroaromatic-compounds_fig2_335009441
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://www.ossila.com/products/2-fluoro-5-nitrobenzonitrile
https://patents.google.com/patent/EP0127079A1/en
https://patents.google.com/patent/EP0127079A1/en
https://www.benchchem.com/synthesis/pse-d13e3f324c144c598e1fc1gd78614dcb
https://www.benchchem.com/product/b3395588#2-fluoro-5-nitrophenyl-methanamine-safety-and-handling
https://www.benchchem.com/product/b3395588#2-fluoro-5-nitrophenyl-methanamine-safety-and-handling
https://www.benchchem.com/product/b3395588#2-fluoro-5-nitrophenyl-methanamine-safety-and-handling
https://www.benchchem.com/product/b3395588#2-fluoro-5-nitrophenyl-methanamine-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3395588?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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